Cas no 1005612-48-5 (3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid)

3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid structure
1005612-48-5 structure
Product Name:3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid
CAS No:1005612-48-5
MF:C7H9N3O5
MW:215.163461446762
MDL:MFCD03419653
CID:3058794
PubChem ID:17024651
Update Time:2025-04-21

3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methoxy-4-nitro-pyrazol-1-yl)-propionic acid
    • 3-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid
    • BBL038761
    • STK312515
    • 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoicacid
    • AKOS000308325
    • 3-(3-methoxy-4-nitropyrazol-1-yl)propanoic acid
    • FQB61248
    • CS-0262722
    • MFCD03419653
    • AKOS015922306
    • 1005612-48-5
    • EN300-83580
    • 3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid
    • MDL: MFCD03419653
    • Inchi: 1S/C7H9N3O5/c1-15-7-5(10(13)14)4-9(8-7)3-2-6(11)12/h4H,2-3H2,1H3,(H,11,12)
    • InChI Key: NVRUFVJPKKJABJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CN(CCC(=O)O)N=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 215.05422g/mol
  • Monoisotopic Mass: 215.05422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 215.16g/mol
  • XLogP3: -0.2
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 460.1±35.0 °C at 760 mmHg
  • Flash Point: 232.1±25.9 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoic acid Security Information

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